Cas no 1286755-05-2 (Maleimido-Penta(Ethylene Glycol)-Acetic Acid)

Maleimido-Penta(Ethylene Glycol)-Acetic Acid is a heterobifunctional crosslinker featuring a maleimide group and a carboxyl-terminated PEG spacer. The maleimide moiety selectively reacts with thiol groups under mild conditions, enabling efficient conjugation to cysteine-containing proteins or peptides. The penta(ethylene glycol) spacer enhances solubility in aqueous buffers and reduces steric hindrance, improving binding efficiency. The terminal carboxylic acid allows further functionalization via carbodiimide-mediated coupling to amines, offering versatility in bioconjugation applications. This compound is particularly useful for site-specific labeling, protein-protein crosslinking, and the development of antibody-drug conjugates (ADCs). Its PEG backbone also minimizes immunogenicity, making it suitable for therapeutic and diagnostic applications.
Maleimido-Penta(Ethylene Glycol)-Acetic Acid structure
1286755-05-2 structure
Product Name:Maleimido-Penta(Ethylene Glycol)-Acetic Acid
CAS No:1286755-05-2
MF:C16H25NO9
MW:375.371005773544
CID:5558334
Update Time:2025-06-08

Maleimido-Penta(Ethylene Glycol)-Acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Mal-PEG5-CH2COOH
    • Mal-PEG5-CH2CO2H
    • Mal-PEG5-CH2COOH/3,6,9,12,15-Pentaoxaheptadecanoic acid, 17-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
    • Maleimido-Penta(Ethylene Glycol)-Acetic Acid
    • Inchi: 1S/C16H25NO9/c18-14-1-2-15(19)17(14)3-4-22-5-6-23-7-8-24-9-10-25-11-12-26-13-16(20)21/h1-2H,3-13H2,(H,20,21)
    • InChI Key: ONUOPHJDTQFOEJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COCCOCCOCCOCCOCCN1C(=O)C=CC1=O

Maleimido-Penta(Ethylene Glycol)-Acetic Acid Pricemore >>

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Maleimido-Penta(Ethylene Glycol)-Acetic Acid Related Literature

Additional information on Maleimido-Penta(Ethylene Glycol)-Acetic Acid

Maleimido-Penta(Ethylene Glycol)-Acetic Acid (CAS No. 1286755-05-2): A Versatile Reagent in Bioconjugation and Drug Delivery

Maleimido-Penta(Ethylene Glycol)-Acetic Acid (CAS No. 1286755-05-2) is a highly versatile reagent that has gained significant attention in the fields of bioconjugation and drug delivery. This compound, often referred to as MP-PEG-Acetic Acid, is a derivative of poly(ethylene glycol) (PEG) with a maleimide functional group at one end and an acetic acid moiety at the other. The unique combination of these functional groups makes it an ideal linker for conjugating biomolecules, such as proteins, antibodies, and small molecules, to various substrates or nanoparticles.

The maleimide group in Maleimido-Penta(Ethylene Glycol)-Acetic Acid is particularly reactive towards thiol groups (-SH), which are commonly found in cysteine residues of proteins. This reactivity allows for the formation of stable thioether bonds, making it an excellent choice for site-specific conjugation reactions. The PEG segment, on the other hand, imparts several beneficial properties to the conjugates, including enhanced solubility, reduced immunogenicity, and improved pharmacokinetics.

Recent advancements in the field have further highlighted the potential of Maleimido-Penta(Ethylene Glycol)-Acetic Acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the development of targeted drug delivery systems. By conjugating therapeutic agents to antibodies using MP-PEG-Acetic Acid, researchers were able to achieve selective delivery to cancer cells while minimizing off-target effects. This approach has shown promising results in preclinical studies and is currently being explored for clinical applications.

In another study published in Bioconjugate Chemistry, scientists utilized Maleimido-Penta(Ethylene Glycol)-Acetic Acid to create multifunctional nanoparticles for imaging and therapy. The PEGylated nanoparticles were conjugated with targeting ligands and imaging agents, enabling simultaneous diagnosis and treatment of diseases. The maleimide-thiol coupling reaction facilitated by MP-PEG-Acetic Acid ensured high efficiency and stability of the conjugates.

The versatility of Maleimido-Penta(Ethylene Glycol)-Acetic Acid extends beyond its use in bioconjugation. It has also found applications in surface modification and material science. For example, researchers have employed this reagent to functionalize gold nanoparticles with biomolecules for biosensing applications. The PEG spacer helps to prevent non-specific binding and enhances the sensitivity and specificity of the biosensors.

In addition to its chemical properties, the safety profile of Maleimido-Penta(Ethylene Glycol)-Acetic Acid is another important consideration. Studies have shown that PEGylated compounds generally exhibit low toxicity and good biocompatibility, making them suitable for biomedical applications. However, it is essential to conduct thorough safety evaluations for each specific conjugate to ensure its suitability for clinical use.

The synthesis of Maleimido-Penta(Ethylene Glycol)-Acetic Acid involves several well-established chemical reactions. The process typically starts with the preparation of a PEG derivative with a carboxylic acid group at one end. This intermediate is then activated using a coupling agent such as N-hydroxysuccinimide (NHS) to form an NHS ester. Finally, the NHS ester reacts with maleimide to yield the desired product. The purity and quality of the final compound are crucial for its performance in bioconjugation reactions.

In conclusion, Maleimido-Penta(Ethylene Glycol)-Acetic Acid (CAS No. 1286755-05-2) is a powerful tool in the arsenal of chemists and biologists working on bioconjugation and drug delivery systems. Its unique combination of reactive functional groups and PEG spacer offers numerous advantages in creating stable and functional conjugates. As research continues to advance, it is likely that new applications for this versatile reagent will be discovered, further expanding its impact on medicine and biotechnology.

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